Cas no 1807015-89-9 (Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate)
Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate
-
- Inchi: 1S/C10H9ClF2INO2/c1-2-17-10(16)7-3-5(8(12)13)6(4-11)9(14)15-7/h3,8H,2,4H2,1H3
- InChI Key: AGHDSOVWDXJLTH-UHFFFAOYSA-N
- SMILES: IC1=C(CCl)C(C(F)F)=CC(C(=O)OCC)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 271
- XLogP3: 3.1
- Topological Polar Surface Area: 39.2
Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029020068-250mg |
Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate |
1807015-89-9 | 95% | 250mg |
$1,068.20 | 2022-03-31 | |
| Alichem | A029020068-500mg |
Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate |
1807015-89-9 | 95% | 500mg |
$1,769.25 | 2022-03-31 | |
| Alichem | A029020068-1g |
Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate |
1807015-89-9 | 95% | 1g |
$3,039.75 | 2022-03-31 |
Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate
Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate: A Comprehensive Overview
Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate, with the CAS No. 1807015-89-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with various functional groups, including a chloromethyl group, a difluoromethyl group, and an iodine atom. The ethyl carboxylate group further enhances its versatility in chemical reactions and applications.
The synthesis of Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate involves a series of carefully designed multi-step reactions. Researchers have employed various methodologies to optimize the yield and purity of this compound. Recent advancements in catalytic processes and green chemistry have significantly improved the efficiency of its production, making it more accessible for large-scale applications. The compound's stability under various reaction conditions has also been extensively studied, providing valuable insights into its potential uses in diverse chemical transformations.
One of the most notable features of Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate is its ability to act as a versatile building block in organic synthesis. Its functional groups enable it to participate in a wide range of reactions, including nucleophilic substitutions, electrophilic additions, and coupling reactions. For instance, the chloromethyl group can undergo substitution reactions with various nucleophiles, while the difluoromethyl group can serve as an electron-withdrawing substituent, influencing the reactivity of adjacent groups.
Recent studies have highlighted the potential of Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate in drug discovery. Its unique structure allows it to interact with various biological targets, including enzymes and receptors. Preclinical studies have demonstrated its promising activity in inhibiting certain enzymes associated with neurodegenerative diseases. Additionally, its ability to modulate cellular signaling pathways makes it a valuable candidate for further exploration in therapeutic development.
In terms of physical properties, Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate exhibits interesting behavior under different conditions. Its solubility in various solvents has been thoroughly investigated, providing critical information for its use in solution-based reactions. The compound's thermal stability has also been evaluated, revealing that it can withstand moderate heating without significant degradation. These properties make it suitable for applications in both laboratory settings and industrial processes.
The application of Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate extends beyond traditional chemical synthesis. Recent research has explored its potential as a precursor for advanced materials, such as polymers and nanoparticles. Its ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and material science. Furthermore, its role as an intermediate in the synthesis of bioactive molecules has solidified its position as an essential compound in modern chemistry.
Looking ahead, the continued exploration of Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate's properties will undoubtedly lead to new discoveries and applications. Its unique combination of functional groups and structural features positions it as a key player in both academic research and industrial development. As researchers continue to uncover its full potential, this compound is expected to contribute significantly to advancements in medicine, materials science, and beyond.
1807015-89-9 (Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)